2-(Pyrrolidin-3-yl)benzonitrile

• Molecular Formula: C11H12N2
• Molecular Weight: 172.23 g/mol
• IUPAC Name: 2-pyrrolidin-3-ylbenzonitrile
• InChI: InChI=1S/C11H12N2/c12-7-9-3-1-2-4-11(9)10-5-6-13-8-10/h1-4,10,13H,5-6,8H2
• InChI Key: RERCWRSBTQQTGT-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1C2=CC=CC=C2C#N

Description

2-(Pyrrolidin-3-yl)benzonitrile is a chemical compound that features a pyrrolidine ring attached to a benzonitrile moiety. This compound is of significant interest in medicinal chemistry due to its potential biological activities and its role as a scaffold in drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Pyrrolidin-3-yl)benzonitrile typically involves the construction of the pyrrolidine ring followed by its attachment to the benzonitrile group. One common method involves the cyclization of appropriate precursors under controlled conditions .

Industrial Production Methods

Industrial production methods for this compound often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods may include catalytic processes and the use of advanced synthetic techniques to streamline production .

Chemical Reactions Analysis

Types of Reactions

2-(Pyrrolidin-3-yl)benzonitrile undergoes various chemical reactions, including:

Oxidation: This reaction can modify the pyrrolidine ring or the benzonitrile group.

Reduction: Reduction reactions can be used to alter the nitrile group to an amine.

Substitution: Substitution reactions can introduce different functional groups onto the pyrrolidine ring or the benzonitrile moiety.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amines .

Scientific Research Applications

2-(Pyrrolidin-3-yl)benzonitrile has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: It is used in studies to understand its interaction with biological targets.

Medicine: It has potential therapeutic applications due to its biological activity.

Industry: It is used in the development of new materials and chemical processes.